Methyl 4-(2-oxopyrrolidin-1-yl)benzoate

Specification

• CAS No.: 221381-89-1
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: methyl 4-(2-oxopyrrolidin-1-yl)benzoate
• Standard InChI: InChI=1S/C12H13NO3/c1-16-12(15)9-4-6-10(7-5-9)13-8-2-3-11(13)14/h4-7H,2-3,8H2,1H3
• Standard InChI Key: DKZFCNDOGOKHQH-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)N2CCCC2=O
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N2CCCC2=O

Introduction

Methyl 4-(2-oxopyrrolidin-1-yl)benzoate is a chemical compound with a molecular formula of C₁₂H₁₃NO₃ and a molecular weight of approximately 219.24 g/mol. This compound is part of a broader class of organic compounds known as benzoates, which are derivatives of benzoic acid. The presence of the 2-oxopyrrolidin-1-yl group attached to the benzene ring distinguishes it from other benzoates, imparting unique chemical and physical properties.

Synthesis and Preparation

The synthesis of Methyl 4-(2-oxopyrrolidin-1-yl)benzoate typically involves the reaction of 4-(2-oxopyrrolidin-1-yl)benzoic acid with methanol in the presence of an acid catalyst. This process is a common method for esterifying carboxylic acids.

Applications and Uses

While specific applications of Methyl 4-(2-oxopyrrolidin-1-yl)benzoate are not widely documented, compounds with similar structures are often used in pharmaceutical research and development. The presence of the lactam ring and the benzoate moiety suggests potential biological activity, which could be explored in drug discovery efforts.

Safety and Handling

Methyl 4-(2-oxopyrrolidin-1-yl)benzoate is classified as an irritant, requiring appropriate handling precautions. It should be stored in a well-ventilated area, away from heat sources and oxidizing agents. Personal protective equipment, including gloves and safety goggles, should be worn when handling this compound.

Comparison with Related Compounds

For comparison, another compound with a similar structure is methyl 4-[(2-oxopyrrolidin-1-yl)methyl]benzoate, which has a molecular formula of C₁₃H₁₅NO₃ and a molecular weight of approximately 233.26 g/mol. This compound differs by having an additional methylene group between the benzene ring and the 2-oxopyrrolidin-1-yl group.

Compound	Molecular Formula	Molecular Weight (g/mol)
Methyl 4-(2-oxopyrrolidin-1-yl)benzoate	C₁₂H₁₃NO₃	219.24
Methyl 4-[(2-oxopyrrolidin-1-yl)methyl]benzoate	C₁₃H₁₅NO₃	233.26